![molecular formula C24H26FN5OS B2579784 1-[3-(phenylthio)pyrazin-2-yl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-3-carboxamide CAS No. 1029744-27-1](/img/structure/B2579784.png)
1-[3-(phenylthio)pyrazin-2-yl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-3-carboxamide
Description
1-[3-(phenylthio)pyrazin-2-yl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H26FN5OS and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications
Cocrystallization with Pyrazinoic Acid
Cocrystallization behavior of isomeric pyridine carboxamides with antitubercular drug pyrazinoic acid reveals how alteration in carboxamide position affects intermolecular interactions and supramolecular growth, leading to different crystalline structures. This insight is crucial for drug design and development, especially for enhancing drug solubility and bioavailability (Karothu Durga Prasad et al., 2015).
Reaction with Piperidin-2-ylmethanamine
The reaction of 4-benzylidene-2-phenyl-1,3-oxazol-5(4H)-one with piperidin-2-ylmethanamine showcases the synthesis of novel compounds. Such reactions highlight the importance of understanding chemical interactions for the development of new materials or therapeutic agents (V. Topuzyan et al., 2013).
Novel Fused Heterobicycles
The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles demonstrates the exploration of new compounds with potential applications in medicinal chemistry and material science (P. Karthikeyan et al., 2014).
Aminomethylation of Piperidinium Derivatives
The aminomethylation of piperidinium derivatives to form new heterocyclic compounds highlights the versatility of chemical synthesis in creating molecules with potential applications in drug discovery and development (V. Dotsenko et al., 2012).
Novel Mycobacterium Tuberculosis Inhibitors
The development of pyrazolo[4,3-c]pyridine derivatives as novel Mycobacterium tuberculosis pantothenate synthetase inhibitors illustrates the direct application of chemical compounds in addressing global health challenges, such as tuberculosis (Ganesh Samala et al., 2013).
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FN5OS/c1-17-4-3-5-18(2)22(17)28-21(31)16-32-24-23(26-10-11-27-24)30-14-12-29(13-15-30)20-8-6-19(25)7-9-20/h3-11H,12-16H2,1-2H3,(H,28,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJDFKVLVVTWBCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC=CN=C2N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FN5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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